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Compound of Interest

Compound Name: Clk-IN-T3

Cat. No.: B608927 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of Clk-
IN-T3, a potent and selective CDC-like kinase (CLK) inhibitor. While a specific Safety Data

Sheet (SDS) for Clk-IN-T3 is not publicly available, general best practices for the disposal of

solid laboratory chemical waste should be strictly followed.

I. Understanding the Chemical Profile of Clk-IN-T3
A summary of the key chemical and physical properties of Clk-IN-T3 is essential for safe

handling and is presented below.

Property Value

Molecular Formula C₂₈H₃₀N₆O₂

Molecular Weight 482.58 g/mol

Appearance Solid

CAS Number 2109805-56-1

II. Step-by-Step Disposal Protocol for Clk-IN-T3
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The following protocol outlines the necessary steps for the safe and compliant disposal of Clk-
IN-T3 and associated contaminated materials.

1. Waste Identification and Segregation:

Unused or Expired Clk-IN-T3: Pure, unused, or expired Clk-IN-T3 should be treated as

hazardous chemical waste.

Contaminated Labware: All disposable labware that has come into direct contact with Clk-IN-
T3, such as pipette tips, centrifuge tubes, and gloves, must be considered chemically

contaminated solid waste.

Segregation: It is crucial to segregate Clk-IN-T3 waste from other laboratory waste streams

to prevent accidental reactions.

2. Packaging and Labeling:

Solid Clk-IN-T3: Dispose of solid Clk-IN-T3 in its original container whenever possible.[1] If

the original container is not available, use a clearly labeled, sealable, and chemically

compatible container.

Contaminated Labware: Chemically contaminated lab supplies like absorbent paper, gloves,

and benchcoats should be double-bagged in clear plastic bags to allow for visual inspection.

[1][2]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Clk-IN-T3," and the approximate quantity.

3. Storage:

Designated Storage Area: Store packaged Clk-IN-T3 waste in a designated, secure area

that is away from general lab traffic.

Secondary Containment: To prevent spills and leaks, always place your primary waste

container within a secondary container that is chemically compatible and can hold at least

110% of the volume of the primary container.[1][2]
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4. Disposal:

Professional Disposal Service: The disposal of Clk-IN-T3 waste must be handled by a

licensed hazardous waste disposal company. Do not attempt to dispose of this chemical in

the regular trash or down the drain.

Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for your hazardous waste.

III. Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal procedure for Clk-IN-T3.
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Caption: Workflow for the proper disposal of Clk-IN-T3.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Clk-IN-T3, fostering a culture of safety and compliance

within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Clk-IN-T3: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608927#clk-in-t3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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